Cas no 1179949-80-4 (butyl(4-methyl-1,3-thiazol-5-yl)methylamine)

Butyl(4-methyl-1,3-thiazol-5-yl)methylamine is a specialized organic compound featuring a thiazole core substituted with a methyl group at the 4-position and an amine-linked butyl chain at the 5-position. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The thiazole moiety enhances its utility in heterocyclic chemistry, while the butylamine side chain offers flexibility for further functionalization. Its well-defined molecular architecture makes it valuable for constructing complex molecules, particularly in medicinal chemistry for targeting bioactive scaffolds. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic workflows. Its distinct electronic properties, derived from the thiazole ring's aromaticity, may contribute to interactions in biological systems or material applications.
butyl(4-methyl-1,3-thiazol-5-yl)methylamine structure
1179949-80-4 structure
Product Name:butyl(4-methyl-1,3-thiazol-5-yl)methylamine
CAS No:1179949-80-4
MF:C9H16N2S
MW:184.301740646362
CID:5215835
PubChem ID:60984151
Update Time:2025-07-02

butyl(4-methyl-1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine
    • 5-Thiazolemethanamine, N-butyl-4-methyl-
    • butyl(4-methyl-1,3-thiazol-5-yl)methylamine
    • Inchi: 1S/C9H16N2S/c1-3-4-5-10-6-9-8(2)11-7-12-9/h7,10H,3-6H2,1-2H3
    • InChI Key: PVILZQCEJWTHPV-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CNCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 119
  • XLogP3: 2
  • Topological Polar Surface Area: 53.2

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Additional information on butyl(4-methyl-1,3-thiazol-5-yl)methylamine

Comprehensive Overview of Butyl(4-methyl-1,3-thiazol-5-yl)methylamine (CAS No. 1179949-80-4)

Butyl(4-methyl-1,3-thiazol-5-yl)methylamine (CAS No. 1179949-80-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thiazole ring and butylamine side chain, is a subject of interest for researchers and industries alike. Its molecular formula and structural features make it a valuable candidate for further exploration in pharmaceuticals, agrochemicals, and material science.

The thiazole moiety in butyl(4-methyl-1,3-thiazol-5-yl)methylamine is particularly noteworthy, as thiazole derivatives are known for their diverse biological activities. This has led to increased searches for "thiazole derivatives in drug discovery" and "applications of thiazole compounds." The compound's butylamine side chain further enhances its versatility, making it a potential building block for bioactive molecules. Researchers are actively investigating its role in central nervous system (CNS) targeting and enzyme inhibition, which aligns with current trends in precision medicine and targeted therapy.

In the realm of agrochemicals, butyl(4-methyl-1,3-thiazol-5-yl)methylamine has shown promise as a precursor for crop protection agents. With growing global concerns about sustainable agriculture and pest resistance management, this compound is being studied for its potential to develop eco-friendly pesticides. Searches for "green chemistry in agrochemicals" and "novel thiazole-based pesticides" reflect the industry's interest in such innovations.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, are also critical factors driving its adoption in material science. Recent advancements in polymeric materials and nanotechnology have sparked curiosity about its potential use in conductive polymers or catalysts. This aligns with popular search queries like "thiazole-based materials for electronics" and "organic compounds in nanotechnology."

From a synthetic chemistry perspective, butyl(4-methyl-1,3-thiazol-5-yl)methylamine offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for derivatization, making it a valuable scaffold for medicinal chemistry projects. The rise of AI-driven drug design and computational chemistry has further amplified interest in such compounds, as evidenced by searches for "thiazole scaffolds in drug design" and "machine learning in organic synthesis."

In conclusion, butyl(4-methyl-1,3-thiazol-5-yl)methylamine (CAS No. 1179949-80-4) represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its unique structural attributes and alignment with contemporary research trends make it a compelling subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.

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